(3S)-2-(2-chloro-1-oxoethyl)-1,1-dimethyl-4,9-dihydro-3H-pyrido[3,4-b]indole-3-carboxylic acid methyl ester

• Molecular Formula: C17H19ClN2O3
• Molecular Weight: 334.8 g/mol
• IUPAC Name: methyl (3S)-2-(2-chloroacetyl)-1,1-dimethyl-4,9-dihydro-3H-pyrido[3,4-b]indole-3-carboxylate
• InChI: InChI=1S/C17H19ClN2O3/c1-17(2)15-11(10-6-4-5-7-12(10)19-15)8-13(16(22)23-3)20(17)14(21)9-18/h4-7,13,19H,8-9H2,1-3H3/t13-/m0/s1
• InChI Key: YTNZJAMWMLPAQY-ZDUSSCGKSA-N
• Isomeric SMILES: CC1(C2=C(C[C@H](N1C(=O)CCl)C(=O)OC)C3=CC=CC=C3N2)C
• Canonical SMILES: CC1(C2=C(CC(N1C(=O)CCl)C(=O)OC)C3=CC=CC=C3N2)C

Description

(3S)-2-(2-chloro-1-oxoethyl)-1,1-dimethyl-4,9-dihydro-3H-pyrido[3,4-b]indole-3-carboxylic acid methyl ester is a harmala alkaloid.

Scientific Research Applications

Synthesis Methods and Intermediates

• Synthesis of Indole Derivatives: Jing (2012) discussed the synthesis of 5-chloro-2,3-dihydro-1-oxo-1H-indene-2-carboxylic acid methyl ester, a key intermediate in pesticide synthesis, which shares structural similarities with the target compound (Jing, 2012).
• Base-Catalyzed Transformations: Bobowski and Shavel (1985) explored the base-catalyzed transformation of indole derivatives, which could be relevant for modifying or synthesizing similar structures (Bobowski & Shavel, 1985).

Chemical Structure and Characterization

• Structural Elucidation of Indole Compounds: Levy et al. (2000) isolated and characterized indole compounds from a fungal culture, providing insight into the structural analysis of similar indole derivatives (Levy et al., 2000).
• NMR and X-ray Structural Characterization: Laihia et al. (2006) performed NMR and X-ray structural characterization of spiro[pyrrolidine-2,3′-oxindoles], which could inform the characterization techniques for the target compound (Laihia et al., 2006).

Pharmacological Aspects and Applications

• Synthesis and Antiviral Activity: Ivashchenko et al. (2014) discussed the synthesis and antiviral activity of substituted indole derivatives, which might offer insights into potential pharmacological applications of similar compounds (Ivashchenko et al., 2014).
• Tyrosine Kinase Inhibitors: Thompson et al. (1993) investigated indole derivatives as inhibitors of tyrosine kinase, suggesting potential therapeutic applications for similar compounds (Thompson et al., 1993).

Industrial and Synthetic Chemistry

• Synthesis of Pyrrolo[1,2-a]indoles: Kazembe and Taylor (1980) described the synthesis of pyrrolo[1,2-a]indoles, which could be analogous to the synthesis of similar indole derivatives (Kazembe & Taylor, 1980).
• General Synthesis of Indole-3-carboxylic Esters: Gabriele et al. (2012) reported a general synthesis method for indole-3-carboxylic esters, relevant to the synthesis of the target compound (Gabriele et al., 2012).